Cas no 100669-99-6 (Pentanedioic acid, mono(4-nitrophenyl) ester)

• Product Name: Pentanedioic acid, mono(4-nitrophenyl) ester
• CAS No: 100669-99-6
• MF: C₁₁H₁₀NO₆
• MW: 252.200203418732
• CID: 1126294
• PubChem ID: 18980540
• Update Time: 2025-04-20

Pentanedioic acid, mono(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, mono(4-nitrophenyl) ester
• 5-(4-nitrophenoxy)-5-oxopentanoate
• DTXSID70597073
• SCHEMBL8643822
• Pentanedioic acid, 1-(4-nitrophenyl) ester
• 100669-99-6

• Inchi： 1S/C11H11NO6/c13-10(14)2-1-3-11(15)18-9-6-4-8(5-7-9)12(16)17/h4-7H,1-3H2,(H,13,14)/p-1
• InChI Key： JTLCRRDOFPNDBC-UHFFFAOYSA-M
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 252.050812g/mol
• Monoisotopic Mass: 252.050812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.2g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų